(7-(Trifluoromethyl)quinolin-3-yl)methanamine

• Molecular Formula: C11H9F3N2
• Molecular Weight: 226.20 g/mol
• IUPAC Name: [7-(trifluoromethyl)quinolin-3-yl]methanamine
• InChI: InChI=1S/C11H9F3N2/c12-11(13,14)9-2-1-8-3-7(5-15)6-16-10(8)4-9/h1-4,6H,5,15H2
• InChI Key: PJJGOAJQLFUWBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=NC=C(C=C21)CN)C(F)(F)F

Description

(7-(Trifluoromethyl)quinolin-3-yl)methanamine is a functionalized quinoline derivative of significant interest in medicinal chemistry and drug discovery. This compound serves as a versatile chemical building block, particularly as a novel scaffold for developing new therapeutic agents. Its structure, featuring a methanamine group at the 3-position of the quinoline ring and a trifluoromethyl group at the 7-position, is strategically valuable. The trifluoromethyl group is a common motif in active pharmaceutical ingredients due to its ability to enhance metabolic stability, membrane permeability, and binding affinity . Quinoline-based compounds, especially 4-aminoquinolines, are well-established in pharmaceutical research and have demonstrated excellent activity against Plasmodium falciparum and Plasmodium vivax field isolates . The 4-aminoquinoline scaffold is known for its mechanism of action, which involves inhibiting the formation of beta-hematin (hemozoin) in the parasite's food vacuole, leading to the accumulation of toxic heme molecules . While the specific profile of (7-(Trifluoromethyl)quinolin-3-yl)methanamine is still under investigation, its core structure suggests potential as a precursor for antimalarial candidates. It may also find applications in other research areas, such as the development of ligands for various biological receptors. This product is intended For Research Use Only and is not for diagnostic or therapeutic use. Researchers are advised to consult the product's Certificate of Analysis for specific data on purity and characterization.

Preparation Methods

Starting Materials and Key Intermediates

• Quinoline derivatives with appropriate substitution patterns (e.g., 3-formyl or 3-halogenated quinolines) serve as precursors.
• Introduction of trifluoromethyl groups is typically achieved via electrophilic trifluoromethylation reagents or by using trifluoromethylated building blocks.
• The methanamine group is introduced either by reductive amination of quinoline-3-carbaldehydes or by nucleophilic substitution on quinoline-3-halides.

Typical Synthetic Route

A common synthetic route involves:

• Synthesis of 7-(Trifluoromethyl)quinoline-3-carbaldehyde

  • Starting from quinoline or substituted quinoline, electrophilic trifluoromethylation at the 7-position is performed using reagents such as Togni’s reagent or Ruppert–Prakash reagent under catalytic conditions.
  • The 3-position is functionalized as an aldehyde group, either by direct formylation or by lithiation followed by DMF quenching.

• Reductive Amination to Form Methanamine

  • The aldehyde intermediate undergoes reductive amination with ammonia or ammonium salts in the presence of reducing agents like sodium cyanoborohydride or hydrogenation catalysts.
  • This step converts the aldehyde to the corresponding primary amine, yielding (7-(Trifluoromethyl)quinolin-3-yl)methanamine.

• Purification

  • Purification is typically achieved by recrystallization or chromatographic techniques (silica gel column chromatography) to isolate the pure amine.

Detailed Reaction Conditions and Parameters

Step	Reagents/Conditions	Temperature	Time	Yield (%)	Notes
Electrophilic trifluoromethylation	Togni’s reagent, Cu catalyst, solvent (e.g., DCM or EA)	25–40 °C	12–24 h	70–85	Air atmosphere tolerated; mild conditions
Formylation at 3-position	Lithiation (n-BuLi) + DMF	-78 °C to 0 °C	1–3 h	60–75	Requires anhydrous conditions
Reductive amination	NH3 or NH4 salts + NaBH3CN or catalytic hydrogenation	Room temp to 50 °C	6–24 h	65–90	Selective for primary amine formation
Purification	Recrystallization or silica gel chromatography	Ambient	Variable	—	Ensures high purity

Alternative Synthetic Approaches

• Nucleophilic substitution on 3-halogenated quinolines:
  Starting from 3-chloro-7-(trifluoromethyl)quinoline, nucleophilic substitution with ammonia or amine sources can yield the methanamine derivative. This method requires careful control of reaction conditions to avoid side reactions.

• Direct amination via C–H activation:
  Recent advances in transition-metal catalysis allow direct amination of quinoline C–H bonds, potentially enabling direct installation of the methanamine group at the 3-position on trifluoromethylated quinolines. However, these methods are less established for this specific compound.

Research Findings and Optimization

• Reaction times and temperatures are critical for maximizing yield and selectivity, especially during trifluoromethylation and reductive amination steps.
• Use of copper catalysts and mild oxidants in trifluoromethylation improves regioselectivity and functional group tolerance.
• Reductive amination yields are enhanced by controlling pH and using mild reducing agents to prevent over-reduction or side reactions.
• Purification by recrystallization from ethanol or chromatographic methods ensures removal of impurities and by-products.

Summary Table of Preparation Methods

Method	Key Reagents/Conditions	Advantages	Limitations	Typical Yield (%)
Electrophilic trifluoromethylation + reductive amination	Togni’s reagent, Cu catalyst, NaBH3CN	High regioselectivity, mild conditions	Requires multiple steps, sensitive reagents	65–85
Nucleophilic substitution on 3-halogenated quinoline	3-chloro-7-(trifluoromethyl)quinoline, NH3	Direct amination, fewer steps	Possible side reactions, harsh conditions	50–70
Direct C–H amination (emerging)	Transition metal catalysts, amine sources	Potentially one-step synthesis	Limited scope, experimental	Not well established

Chemical Reactions Analysis

Acylation Reactions

The primary amine undergoes acylation with electrophilic reagents:

• Reaction with ethyl 2-chloro-2-oxoacetate in THF/triethylamine yields ethyl 2-oxo-2-[(7-(trifluoromethyl)quinolin-3-yl)methylamino]acetate (77% yield) .

• HATU-mediated coupling with carboxylic acids (e.g., Example 7G in ) in DMF produces amide derivatives (36% yield after purification).

Table 1: Acylation Reaction Conditions

Reagent	Solvent	Catalyst/Base	Temperature	Time	Yield
Ethyl 2-chloro-2-oxoacetate	THF	Triethylamine	0–20°C	16 h	77%
Carboxylic acid	DMF	HATU, DIEA	RT	16 h	36%

Nucleophilic Substitution

The methanamine group participates in SN2 reactions:

• Alkylation with 2,3-dichloropyrazine in THF using HMDS sodium salt at −5°C forms pyrazine-methylamine derivatives .

• Microwave-assisted fusion with 4,7-dichloroquinoline (4,7-DCQ) and phenol at 145°C generates 4-aminoquinoline hybrids (60% yield) .

Table 2: Substitution Reaction Optimization

Substrate	Reagent	Conditions	Yield
4,7-Dichloroquinoline	Phenol, MW irradiation	145°C, 30 min, 50 W	60%
2,3-Dichloropyrazine	HMDS Na, THF	−5°C to RT, 20 min	N/A

Schiff Base Formation

The amine reacts with carbonyl compounds:

• Condensation with benzophenone imine in THF forms stable Schiff bases, which are intermediates for further functionalization .

Coordination Chemistry

The quinoline nitrogen and amine group enable metal coordination:

• Hydrogen bonding with kinase hinge residues (e.g., Val2240 in mTOR) is observed in drug design studies .

Prodrug Derivatization

To enhance solubility, the amine is converted to carbonate prodrugs via reaction with chloroformates, improving bioavailability in antimalarial applications .

Scientific Research Applications

Antimalarial Activity

Recent studies have highlighted the antimalarial properties of derivatives based on quinoline structures, including (7-(Trifluoromethyl)quinolin-3-yl)methanamine. Research indicates that compounds with this structural motif exhibit significant activity against Plasmodium falciparum, the parasite responsible for malaria.

• In Vitro Studies : A study demonstrated that various derivatives of quinoline, including those similar to (7-(Trifluoromethyl)quinolin-3-yl)methanamine, showed IC50 values in the nanomolar range against both chloroquine-sensitive and chloroquine-resistant strains of P. falciparum . The trifluoromethyl substitution was found to enhance the antimalarial potency significantly.
• In Vivo Efficacy : Compounds derived from this class were also tested in vivo, showing promising results in reducing parasitemia in infected mice models. For instance, specific variants demonstrated effective parasite killing capabilities and improved survival rates in treated subjects .

Cancer Treatment

The quinoline framework is well-known for its anticancer properties. (7-(Trifluoromethyl)quinolin-3-yl)methanamine and its derivatives have been explored for their potential to inhibit cancer cell proliferation.

• Mechanism of Action : The compound's mechanism involves the inhibition of critical signaling pathways such as mTOR (mechanistic target of rapamycin), which plays a vital role in cell growth and proliferation. Inhibitors targeting mTOR have shown promise in treating various cancers due to their ability to disrupt these pathways .
• Cell Line Studies : In vitro evaluations have revealed that specific analogs display significant antiproliferative effects on multiple cancer cell lines, including breast cancer cells, with some compounds exhibiting GI50 values lower than those of established chemotherapeutics .

Metabolic Disorders

The pharmacological profile of (7-(Trifluoromethyl)quinolin-3-yl)methanamine extends to its potential use in treating metabolic disorders such as hyperlipidemia.

• Cholesterol Biosynthesis Inhibition : Quinoline derivatives have been reported to inhibit HMG-CoA reductase, a key enzyme in cholesterol biosynthesis. This inhibition can lead to decreased cholesterol levels and may be beneficial for patients with hyperlipidemic conditions . The structural features of (7-(Trifluoromethyl)quinolin-3-yl)methanamine may enhance its effectiveness as a therapeutic agent in this context.

Structure-Activity Relationship (SAR)

Understanding the relationship between the chemical structure of (7-(Trifluoromethyl)quinolin-3-yl)methanamine and its biological activity is crucial for optimizing its pharmacological properties.

Structural Feature	Impact on Activity
Trifluoromethyl Group	Increases potency against malaria and cancer cells
Quinoline Moiety	Essential for interaction with biological targets
Side Chain Variations	Modifications can enhance selectivity and reduce toxicity

Mechanism of Action

The biological activity of (7-(Trifluoromethyl)quinolin-3-yl)methanamine is attributed to its ability to interact with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes. Once inside the cell, it can inhibit key enzymes and disrupt cellular processes, leading to its antimicrobial and anticancer effects .

Comparison with Similar Compounds

Key Research Findings

• Positional Effects: Methanamine at position 3 (vs. 4) may alter target selectivity. For example, quinolin-4-amine derivatives () show higher anticancer activity, whereas quinolin-3-amine derivatives (e.g., ) are less studied but may target different pathways .
• Substituent Impact : -CF₃ at position 7 consistently improves activity over -Cl or -OCH₃ in antiproliferative assays .

Biological Activity

(7-(Trifluoromethyl)quinolin-3-yl)methanamine is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. The trifluoromethyl group is known to enhance the biological properties of organic compounds, influencing their interactions with biological targets. This article reviews the biological activity of this compound, focusing on its mechanisms, efficacy against various diseases, and structure-activity relationships (SAR).

Chemical Structure

The chemical formula for (7-(Trifluoromethyl)quinolin-3-yl)methanamine is C11H9F3N2, featuring a quinoline ring substituted with a trifluoromethyl group and an amine side chain. This structure is significant as it may influence the compound's binding affinity to various biological targets.

Biological Activity Overview

The biological activity of (7-(Trifluoromethyl)quinolin-3-yl)methanamine has been explored primarily in the context of its potential as an inhibitor for various kinases and as an antiproliferative agent. Below are key findings from recent studies:

• Kinase Inhibition : The compound has shown promising results as a selective inhibitor of certain kinases, particularly those involved in cancer cell proliferation. For instance, studies have indicated that modifications to the quinoline structure can significantly enhance kinase inhibitory activity .
• Antiproliferative Effects : Research indicates that (7-(Trifluoromethyl)quinolin-3-yl)methanamine exhibits significant antiproliferative effects against several cancer cell lines. The IC50 values vary depending on the specific cell line tested, with some studies reporting values in the low micromolar range .
• Mechanisms of Action : The mechanisms by which this compound exerts its biological effects include modulation of signaling pathways associated with cell growth and apoptosis. The presence of the trifluoromethyl group is believed to enhance binding interactions with target proteins, thereby increasing potency .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of (7-(Trifluoromethyl)quinolin-3-yl)methanamine. Key observations include:

• Substituent Effects : Variations in substituents on the quinoline ring can lead to significant changes in biological activity. For example, the introduction of electron-withdrawing groups like trifluoromethyl has been shown to improve potency against certain targets compared to non-fluorinated analogs .
• Binding Affinity : Studies utilizing molecular docking simulations have suggested that specific interactions between the compound and target proteins are critical for its inhibitory effects. Hydrogen bonding and hydrophobic interactions play essential roles in enhancing binding affinity .

Case Studies

Several case studies illustrate the biological activity of (7-(Trifluoromethyl)quinolin-3-yl)methanamine:

• Cancer Cell Line Studies : In vitro studies demonstrated that this compound inhibited the proliferation of A549 lung cancer cells with an IC50 value around 1 µM. Subsequent investigations revealed that it induced apoptosis through activation of caspase pathways .
• Kinase Profiling : A comprehensive kinase profiling study showed that (7-(Trifluoromethyl)quinolin-3-yl)methanamine selectively inhibited mTORC1 signaling pathways without significantly affecting PI3K pathways, suggesting a targeted approach in cancer therapy .

Data Tables

The following table summarizes key findings related to the biological activity of (7-(Trifluoromethyl)quinolin-3-yl)methanamine:

Biological Activity	Target/Cell Line	IC50 Value (µM)	Mechanism
Antiproliferative	A549 Lung Cancer Cells	1.0	Induction of apoptosis
Kinase Inhibition	mTORC1	0.005	Selective inhibition
Antimicrobial Activity	Plasmodium falciparum	0.6	Targeting DXPS enzyme

Q & A

Basic Research Questions

Q. What are the key synthetic pathways for (7-(Trifluoromethyl)quinolin-3-yl)methanamine, and how can experimental parameters be optimized?

• Methodological Answer : The synthesis often involves Vilsmeier-Haack formylation or halogenation of quinoline precursors, followed by reductive amination. For example, intermediates like 2-chloro-3-formylquinoline can be functionalized with trifluoromethyl groups via nucleophilic substitution. Optimization includes adjusting reaction time (e.g., 12–24 hours for amination steps) and using polar aprotic solvents like DMF to enhance yields . LCMS and HPLC (e.g., retention time: 1.29 minutes under SMD-TFA05 conditions) are critical for purity validation .

Q. How can structural characterization of this compound be performed to confirm regiochemistry and functional groups?

• Methodological Answer : Combine NMR (¹H/¹³C/¹⁹F) to confirm trifluoromethyl placement and quinoline backbone. Mass spectrometry (e.g., exact mass 195.0018 Da for fragments) and X-ray crystallography (if crystalline) resolve regiochemical ambiguities. For example, the InChI key SYZGXVJQDWMJCI-UHFFFAOYSA-N (PubChem) provides a reference for structural validation .

Q. What preliminary biological activities have been reported for trifluoromethyl-substituted quinoline methanamines?

• Methodological Answer : Analogous compounds exhibit antimicrobial and enzyme inhibitory activity. For instance, ethyl 2-oxo-2H-selenopyrano[2,3-b]quinoline-3-carboxylates show MIC values <10 µM against S. aureus. Computational docking (e.g., leucyl-tRNA synthetase binding) guides hypothesis-driven assays for antifungal or anti-inflammatory applications .

Advanced Research Questions

Q. How does the trifluoromethyl group influence the compound’s pharmacokinetic properties and metabolic stability?

• Methodological Answer : The electron-withdrawing CF₃ group enhances metabolic stability by reducing cytochrome P450-mediated oxidation. In vitro assays using liver microsomes (e.g., human S9 fraction) quantify half-life improvements. Comparative studies with non-fluorinated analogs show 2–3× longer plasma retention in murine models .

Q. What strategies address contradictory data in SAR studies for trifluoromethylquinoline derivatives?

• Methodological Answer : Contradictions often arise from assay variability (e.g., cell line differences). Standardize protocols:

• Use isogenic cell lines to control for genetic background.
• Validate target engagement via thermal shift assays or SPR.
• Cross-reference with computational models (e.g., molecular dynamics simulations of PI3Kδ inhibition) .

Q. How can stability challenges (e.g., hydrolysis of the methanamine group) be mitigated during formulation?

• Methodological Answer : Stabilize via salt formation (e.g., hydrochloride salts) or lyophilization. Accelerated stability studies (40°C/75% RH for 4 weeks) identify degradation products. For aqueous formulations, use buffered solutions (pH 5–6) and antioxidants like ascorbic acid to prevent oxidative degradation .

Q. What advanced analytical techniques resolve stereochemical or polymorphic ambiguities in this compound?

• Methodological Answer : Chiral HPLC with amylose-based columns separates enantiomers. Solid-state NMR and PXRD differentiate polymorphs. For example, polymorph screening in acetonitrile/water mixtures identifies stable crystalline forms with improved solubility .